2-Deuterio-7H-purin-6-amine
Overview
Description
Synthesis Analysis
The synthesis of purine derivatives, including those substituted with deuterium, involves various strategies. One approach involves the N-methylation of known chloropurines, followed by displacement of the chlorine to introduce various substituents, including deuterium at specific positions. This method allows for the synthesis of compounds with variations in amino/imino tautomer ratios, significantly impacted by the substituents' electronic nature and the solvent effects (Gundersen et al., 2011).
Molecular Structure Analysis
The molecular structure and tautomeric equilibria of purine derivatives, including "2-Deuterio-7H-purin-6-amine," are influenced by substituents and solvent interactions. Density Functional Theory (DFT) calculations and X-ray diffraction techniques are used to study these aspects, showing that explicit hydrogen-bonding partners and continuum solvation effects are crucial for understanding the observed tautomeric ratios (Gundersen et al., 2011).
Chemical Reactions and Properties
Purine derivatives undergo various chemical reactions, including N-alkylation, which can be influenced by the nature of the substituents. The reactivity towards N-alkylation is affected by the electronic properties of the substituents, as evidenced by studies on the amino/imino tautomerism and N-7 alkylation reactions of purine analogs (Gundersen et al., 2011).
properties
IUPAC Name |
2-deuterio-3,7-dihydropurin-6-imine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)/i2D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFFGJBXGBJISGV-VMNATFBRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1)C(=N)N=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=NC(=N)C2=C(N1)N=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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